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Compound of Interest

Compound Name: tetranor-PGDM-d6

Cat. No.: B566032 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with tetranor-PGDM-d6. The following procedures

are designed to ensure the safe handling, storage, and disposal of this potent, deuterated

prostaglandin metabolite.

Chemical Identifier:

Formal Name: 9α-hydroxy-11,15-dioxo-2,3,4,5-tetranor-prostan-1,20-dioic acid-

17,17,18,18,19,19-d6

CAS Number: 1314905-92-4[1]

Personal Protective Equipment (PPE)
When handling tetranor-PGDM-d6, a comprehensive PPE strategy is mandatory to minimize

exposure. The following table summarizes the recommended equipment.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for procedures

with a high likelihood of

aerosol generation. Full-

facepiece PAPRs can offer

high protection factors.

Reusable Half or Full-

Facepiece Respirator

Must be used with appropriate

particulate filters (P100/FFP3).

A proper fit test is required

before use.[2]

Disposable Respirators (e.g.,

N95, FFP2)

Suitable for low-risk activities

but not recommended as

primary protection when

handling highly potent

compounds.[2][3]

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be changed immediately if

contaminated.[2]

Body Protection Disposable Coveralls

Use coveralls made from

materials like Tyvek or

microporous film to protect

against chemical splashes and

dust. A dedicated, disposable

lab coat should be worn over

personal clothing.

Eye Protection
Safety Goggles or a Face

Shield

Chemical splash goggles that

create a complete seal around

the eyes are essential. A face

shield can be worn over

goggles for additional

protection.
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Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.

Experimental Protocol: Safe Handling and Solution
Preparation
This protocol outlines the step-by-step procedure for safely handling tetranor-PGDM-d6, from

initial preparation to waste disposal.

2.1. Preparation and Precautionary Measures

Designated Area: All handling of tetranor-PGDM-d6 should be conducted in a designated

area, such as a chemical fume hood or a glove box, to contain any potential spills or aerosol

generation.

Spill Kit: Ensure a spill kit appropriate for chemical hazards is readily accessible.

Waste Containers: Prepare clearly labeled, sealed waste containers for solid, liquid, and

sharp waste that will be generated.

PPE Donning: Put on all required PPE in the correct sequence in a clean area before

entering the handling zone.

2.2. Weighing and Aliquoting

Whenever possible, use a closed system for weighing and transferring the compound to

minimize the risk of inhalation or skin contact.

If handling the compound as a powder, use gentle scooping techniques to avoid generating

dust.

2.3. Solution Preparation
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Tetranor-PGDM-d6 is supplied in a solution of methyl acetate. Be aware that methyl acetate

is a highly flammable liquid and vapor that can cause serious eye irritation and may cause

drowsiness or dizziness.

Solubility Data:

DMF: 50 mg/ml

DMSO: 50 mg/ml

PBS (pH 7.2): 1 mg/ml

Ethanol: Not stable

When further diluting, slowly add the solvent to the compound to prevent splashing.

Keep containers covered as much as possible during the process.

2.4. Post-Handling Procedures

Decontamination: Thoroughly decontaminate all surfaces and equipment used with a

suitable cleaning agent.

PPE Doffing: Remove PPE carefully in a designated area to avoid self-contamination.

Dispose of single-use PPE in the appropriate hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage and Stability
Proper storage is critical to maintain the integrity of tetranor-PGDM-d6.
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Parameter Recommendation

Temperature

For long-term storage, refer to the

manufacturer's specific recommendations,

which often include refrigeration (2-8°C) or

freezing (-20°C). Prostaglandin solutions should

generally be stored at 2-8°C.

Light

Store in amber vials or other light-protecting

containers to prevent degradation from light

exposure.

Humidity

Store in a dry place. Before opening, allow the

container to warm to room temperature to

prevent condensation, which can introduce

moisture.

Disposal Plan
While deuterated compounds are not typically considered a significant environmental hazard,

proper disposal is essential.

Waste Categorization: All materials that come into contact with tetranor-PGDM-d6, including

gloves, coveralls, pipette tips, and cleaning materials, should be treated as hazardous

chemical waste.

Containerization: Collect all waste in clearly labeled, sealed, and puncture-resistant

containers.

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. Do not dispose of it

down the drain or in regular trash.

Recycling of Deuterated Compounds: For larger quantities, consider the possibility of

recycling deuterated waste. Some suppliers may accept the return of depleted heavy water.

Workflow and Logical Relationships
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The following diagrams illustrate the key workflows for handling tetranor-PGDM-d6.

Designate Handling Area

Prepare Spill Kit

Set Up Waste Containers

Don PPE

Weighing and Aliquoting Solution Preparation

Decontaminate Surfaces

Doff PPE

Wash Hands

Collect Hazardous Waste Dispose via Institutional Program

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tetranor-PGDM-d6.
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Spill Response Protocol

Alert Others in the Area

Evacuate if Necessary

Don Appropriate PPE

Contain the Spill

Clean Up with Spill Kit

Dispose of Cleanup Materials as Hazardous Waste

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

Caption: Emergency Spill Response Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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